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Compound of Interest

Compound Name: 1-Methyl-1,3-cyclohexadiene

Cat. No.: B073880 Get Quote

An In-depth Technical Guide to 1-Methyl-1,3-
cyclohexadiene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Methyl-1,3-cyclohexadiene, a

significant intermediate in organic synthesis. The document details its chemical identity,

physicochemical properties, and key synthetic considerations. It is intended to serve as a

valuable resource for professionals engaged in chemical research and pharmaceutical

development.

Chemical Identity and Molecular Structure
1-Methyl-1,3-cyclohexadiene is a cyclic olefin that serves as a versatile building block in the

synthesis of more complex molecules. Its structure, featuring a conjugated diene system,

makes it a valuable participant in various cycloaddition reactions.

IUPAC Name: 1-methylcyclohexa-1,3-diene[1]

CAS Number: 1489-56-1[2][3][4][5]

Molecular Formula: C₇H₁₀[2][5][6]

Synonyms: 2,3-Dihydrotoluene, 5,6-Dihydrotoluene[1][5]
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The molecular structure of 1-Methyl-1,3-cyclohexadiene is depicted below:

Molecular Structure of 1-Methyl-1,3-cyclohexadiene

Physicochemical and Spectroscopic Data
A summary of the key physical and chemical properties of 1-Methyl-1,3-cyclohexadiene is

provided in the table below. This data is essential for its handling, storage, and application in

experimental settings.

Property Value Reference

Molecular Weight 94.156 g/mol [2][6]

Appearance Colorless oily liquid [1]

Boiling Point 115.8 °C at 760 mmHg [2]

Density 0.848 g/cm³ [2]

Refractive Index
1.44600 to 1.45200 @ 20.00

°C
[3]

Flash Point 4 °C (39 °F) [2][3]

SMILES CC1=CC=CCC1 [1][2][6][7]

InChIKey
QMFJIJFIHIDENY-

UHFFFAOYSA-N
[5][6]

Spectroscopic data is critical for the identification and characterization of 1-Methyl-1,3-
cyclohexadiene. Available spectral information includes ¹³C NMR, GC-MS, and vapor phase

IR.[1][8]

Experimental Protocols: Synthesis and Purification
1-Methyl-1,3-cyclohexadiene can be synthesized through various methods. A common

laboratory-scale approach is the dehydrohalogenation of a suitable dihalogenated precursor.

The following protocol is a representative method adapted from the synthesis of the parent

compound, 1,3-cyclohexadiene.
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Synthesis via Dehydrohalogenation of 1,2-Dibromo-1-methylcyclohexane

This procedure involves the elimination of two molecules of hydrogen bromide from 1,2-

dibromo-1-methylcyclohexane using a strong base.

Materials and Reagents:

1,2-Dibromo-1-methylcyclohexane

Sodium ethoxide or a similar strong base

Anhydrous ethanol (solvent)

Anhydrous magnesium sulfate (drying agent)

Metallic sodium (for purification)

Procedure:

Reaction Setup: A multi-necked round-bottom flask is equipped with a mechanical stirrer, a

dropping funnel, and a condenser set for distillation.

Base Preparation: A solution of sodium ethoxide in anhydrous ethanol is prepared in the

reaction flask under an inert atmosphere (e.g., nitrogen or argon).

Substrate Addition: 1,2-Dibromo-1-methylcyclohexane is added dropwise to the stirred base

solution at a controlled temperature to manage the exothermic reaction.

Reaction and Distillation: The reaction mixture is heated to facilitate the elimination reaction.

The product, 1-Methyl-1,3-cyclohexadiene, being volatile, is distilled from the reaction

mixture as it is formed.

Workup: The distillate is washed with water to remove any remaining ethanol and base. The

organic layer is then separated.

Drying: The crude product is dried over an anhydrous drying agent, such as magnesium

sulfate, to remove residual water.
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Final Purification: The dried product is purified by fractional distillation, often over metallic

sodium, to remove any impurities.[2]

A generalized workflow for the synthesis and purification is illustrated below.
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General Synthesis and Purification Workflow

Reaction Setup
(Inert Atmosphere)

Addition of Precursor
to Base Solution

Heating and Distillation
of Product

Aqueous Workup
(Washing)

Drying of Organic Layer

Fractional Distillation
(Purification)

Characterization
(NMR, GC-MS)
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Generic Diels-Alder Reaction Pathway

1-Methyl-1,3-cyclohexadiene
(Diene)
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Alkene with EWG
(Dienophile)

Bicyclic Product
(Cycloadduct)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b073880#1-methyl-1-3-cyclohexadiene-cas-number-
and-molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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